FVPTDVG-Tic-FAF-Tic

• Molecular Formula: C75H92N12O16
• Molecular Weight: 1417.6 g/mol
• IUPAC Name: (3S)-2-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(3S)-2-[2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoyl]amino]acetyl]-3,4-dihydro-1H-isoquinoline-3-carbonyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]-3-phenylpropanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• InChI: InChI=1S/C75H92N12O16/c1-42(2)62(82-68(95)55(38-61(90)91)80-72(99)64(45(6)88)84-69(96)57-31-20-32-85(57)74(101)63(43(3)4)83-66(93)53(76)33-46-21-10-7-11-22-46)71(98)77-39-60(89)86-40-51-29-18-16-27-49(51)36-58(86)70(97)79-54(34-47-23-12-8-13-24-47)67(94)78-44(5)65(92)81-56(35-48-25-14-9-15-26-48)73(100)87-41-52-30-19-17-28-50(52)37-59(87)75(102)103/h7-19,21-30,42-45,53-59,62-64,88H,20,31-41,76H2,1-6H3,(H,77,98)(H,78,94)(H,79,97)(H,80,99)(H,81,92)(H,82,95)(H,83,93)(H,84,96)(H,90,91)(H,102,103)/t44-,45+,53-,54-,55-,56-,57-,58-,59-,62-,63-,64-/m0/s1
• InChI Key: LZESRBNZLWMEIJ-GKKQDZIBSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N1CC2=CC=CC=C2C[C@H]1C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N[C@@H](C)C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)N5CC6=CC=CC=C6C[C@H]5C(=O)O)NC(=O)[C@@H]7CCCN7C(=O)[C@H](C(C)C)NC(=O)[C@H](CC8=CC=CC=C8)N)O
• Canonical SMILES: CC(C)C(C(=O)NCC(=O)N1CC2=CC=CC=C2CC1C(=O)NC(CC3=CC=CC=C3)C(=O)NC(C)C(=O)NC(CC4=CC=CC=C4)C(=O)N5CC6=CC=CC=C6CC5C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(C(C)O)NC(=O)C7CCCN7C(=O)C(C(C)C)NC(=O)C(CC8=CC=CC=C8)N

Description

FVPTDVG-Tic-FAF-Tic is a complex organic compound with the molecular formula C75H92N12O16. It contains a variety of functional groups, including carboxylic acids, secondary and tertiary amides, and primary amines . This compound is notable for its intricate structure, which includes multiple aromatic rings and a combination of five-membered and six-membered rings .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of FVPTDVG-Tic-FAF-Tic involves multiple steps, each requiring precise reaction conditions. The process typically begins with the preparation of the individual amino acid derivatives, which are then coupled using peptide synthesis techniques. The reaction conditions often involve the use of coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to facilitate the formation of peptide bonds. The final product is purified using chromatographic techniques to ensure high purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving automated peptide synthesizers and large-scale purification systems. The use of high-performance liquid chromatography (HPLC) is common in the purification process to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

FVPTDVG-Tic-FAF-Tic undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed to modify specific functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the amide and aromatic sites.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids or ketones, while reduction can yield alcohols or amines .

Scientific Research Applications

FVPTDVG-Tic-FAF-Tic has a wide range of applications in scientific research:

Chemistry: It is used as a model compound in studies of peptide synthesis and structure-activity relationships.

Biology: The compound is employed in research on protein-protein interactions and enzyme inhibition.

Medicine: this compound is investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of FVPTDVG-Tic-FAF-Tic involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action include signal transduction and metabolic pathways .

Comparison with Similar Compounds

FVPTDVG-Tic-FAF-Tic can be compared with other similar compounds, such as:

FVPTDVG-Tic-FAF: A related compound with a similar structure but lacking one of the Tic groups.

FAF-Tic: A simpler compound that contains only the FAF and Tic groups.

Tic-FAF-Tic: Another related compound with a different arrangement of the Tic and FAF groups.

This compound is unique due to its complex structure and the presence of multiple functional groups, which contribute to its diverse reactivity and wide range of applications .